Cas no 1087792-20-8 (3-chloro-5-cyclopropyl-4-(4-fluorophenyl)-4H-1,2,4-triazole)

• Product Name: 3-chloro-5-cyclopropyl-4-(4-fluorophenyl)-4H-1,2,4-triazole
• CAS No: 1087792-20-8
• MF: C₁₁H₉ClFN₃
• MW: 237.660664319992
• CID: 4570773
• Update Time: 2025-06-08

3-chloro-5-cyclopropyl-4-(4-fluorophenyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-cyclopropyl-4-(4-fluorophenyl)-4H-1,2,4-triazole

• Inchi： 1S/C11H9ClFN3/c12-11-15-14-10(7-1-2-7)16(11)9-5-3-8(13)4-6-9/h3-7H,1-2H2
• InChI Key： YLMNNHFAOPOZIJ-UHFFFAOYSA-N
• SMILES： N1=C(C2CC2)N(C2=CC=C(F)C=C2)C(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-chloro-5-cyclopropyl-4-(4-fluorophenyl)-4H-1,2,4-triazole

Introduction to 3-chloro-5-cyclopropyl-4-(4-fluorophenyl)-4H-1,2,4-triazole (CAS No. 1087792-20-8) and Its Emerging Applications in Chemical Biology

3-chloro-5-cyclopropyl-4-(4-fluorophenyl)-4H-1,2,4-triazole, identified by its CAS number 1087792-20-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the triazole class, which is well-documented for its broad spectrum of biological activities. The presence of a chloro substituent at the 3-position, a cyclopropyl group at the 5-position, and a 4-fluorophenyl moiety at the 4-position of the triazole ring contributes to its distinct chemical profile and potential therapeutic applications.

The 3-chloro-5-cyclopropyl-4-(4-fluorophenyl)-4H-1,2,4-triazole structure is characterized by its rigid heterocyclic core, which facilitates interactions with biological targets. The chloro group enhances electrophilicity, making it a versatile scaffold for further functionalization. In contrast, the cyclopropyl ring introduces steric hindrance, which can modulate binding affinity and selectivity. The 4-fluorophenyl group adds electronic properties that influence metabolic stability and binding interactions. These structural features make this compound a promising candidate for drug discovery and development.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in modulating biological pathways. 3-chloro-5-cyclopropyl-4-(4-fluorophenyl)-4H-1,2,4-triazole has been investigated for its potential in inhibiting various enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. Studies have demonstrated that this compound exhibits inhibitory activity against several targets by interfering with key molecular mechanisms.

One of the most compelling aspects of 3-chloro-5-cyclopropyl-4-(4-fluorophenyl)-4H-1,2,4-triazole is its ability to interact with proteins in a highly specific manner. The combination of the chloro group’s electrophilic nature and the fluorine atom’s electronic effects allows for precise tuning of binding affinities. This specificity is crucial for developing drugs that minimize side effects while maximizing therapeutic efficacy. Researchers have leveraged these properties to design derivatives with enhanced activity against specific disease-related targets.

In vitro studies have revealed that 3-chloro-5-cyclopropyl-4-(4-fluorophenyl)-4H-1,2,4-triazole demonstrates significant inhibitory effects on enzymes such as kinases and phosphodiesterases. These enzymes are often overexpressed in pathological conditions like cancer and inflammation. By targeting these enzymes, the compound can disrupt signaling pathways that contribute to disease progression. For instance, preliminary research suggests that it may inhibit Janus kinases (JAKs), which are implicated in autoimmune disorders.

The cyclopropyl ring in 3-chloro-5-cyclopropyl-4-(4-fluorophenyl)-4H-1,2,4-triazole plays a critical role in determining its biological activity. This moiety restricts conformational flexibility, ensuring stable interactions with biological targets. Such structural rigidity is often desirable in drug design because it enhances binding stability and reduces the likelihood of off-target effects. Additionally, the presence of both chloro and fluorine substituents allows for further derivatization using transition-metal catalysis or other synthetic methodologies.

Recent developments in computational chemistry have enabled more efficient screening of compounds like 3-chloro-5-cyclopropyl-4-(4-fluorophenyl)-4H-1,2,4-triazole for potential drug candidates. Molecular docking simulations have been used to predict how this compound interacts with various protein targets at an atomic level. These simulations have guided experimental efforts by identifying key residues involved in binding and suggesting modifications to improve potency.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. 3-chloro-5-cyclopropyl-4-(4-fluorophenyl)-4H-1,2,4-triazole exemplifies how structural modifications can lead to compounds with novel therapeutic profiles. Its combination of lipophilicity, metabolic stability, and target specificity makes it an attractive scaffold for further development.

In conclusion,3-chloro-5-cyclopropyl-4-(4-fluorophenyl)-4H-1,2,4-triazole (CAS No. 1087792-20-8) represents a promising area of research in chemical biology. Its unique structural features enable interactions with biological targets relevant to various diseases. As research continues to uncover new applications for this compound and its derivatives,it is likely to play an increasingly important role in drug discovery and development efforts aimed at addressing unmet medical needs.